![molecular formula C18H20N2O5S B2646266 4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide CAS No. 898657-23-3](/img/structure/B2646266.png)
4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide, also known as CSPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CSPB is a sulfonamide derivative that has been synthesized using various methods.
Scientific Research Applications
Enzyme Inhibition Applications
- Carbonic Anhydrase Inhibitors : Certain sulfonamide derivatives have been investigated for their inhibitory effects on carbonic anhydrase (CA) isoforms, which are essential for various physiological functions. These compounds, including some structurally related to "4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide", have shown nanomolar inhibitory concentration (IC50) values against CA isoenzymes, suggesting their potential in treating conditions like glaucoma, epilepsy, obesity, and cancer (Supuran, Maresca, Gregáň, & Remko, 2013).
Antimicrobial and Antifungal Activities
- Antibacterial and Antifungal Properties : Synthesized sulfanilamide derivatives have been explored for their antimicrobial properties. These studies focus on understanding the structural aspects that contribute to antibacterial and antifungal activities, indicating the potential of these compounds in developing new antimicrobial agents (Lahtinen et al., 2014).
Synthesis and Characterization of Novel Compounds
- Novel Synthesis Approaches : Research has also focused on the synthesis of novel aromatic sulfonamide compounds and their salts, exploring their structural and molecular properties. These studies contribute to the development of new compounds with potential therapeutic applications, including their conformational behavior in different states and interactions in crystal packing (Remko et al., 2010).
Therapeutic Applications
- Anti-Tubercular Activity : Derivatives of "4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide" have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis. Some of these compounds showed promising activity with low IC50 values, indicating their potential as lead compounds in anti-tubercular drug discovery (Nimbalkar et al., 2018).
properties
IUPAC Name |
4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5S/c1-24-14-7-10-17(25-2)16(11-14)19-18(21)12-3-8-15(9-4-12)26(22,23)20-13-5-6-13/h3-4,7-11,13,20H,5-6H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYTVZEVQWJCAQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)S(=O)(=O)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.